3-(2-Chloro-4-trifluoromethoxyphenoxy)propanol

• Molecular Formula: C10H10ClF3O3
• Molecular Weight: 270.63 g/mol
• IUPAC Name: 3-[2-chloro-4-(trifluoromethoxy)phenoxy]propan-1-ol
• InChI: InChI=1S/C10H10ClF3O3/c11-8-6-7(17-10(12,13)14)2-3-9(8)16-5-1-4-15/h2-3,6,15H,1,4-5H2
• InChI Key: PBHJALZMXVRZPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)Cl)OCCCO

Description

3-(2-Chloro-4-trifluoromethoxyphenoxy)propanol is a useful research compound. Its molecular formula is C10H10ClF3O3 and its molecular weight is 270.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-chloro-4-trifluoromethoxyphenol (16.4 g, 0.077 mole) in 100 mL of acetonitrile was added 3-bromopropanol (12.87 g, 0.092 mole) and potassium carbonate (21.33 g, 0.154 mole). The resulted solution was refluxed at 75° C.-80° C. overnight. The solvent was then evaporated. The residue was dissolved in 100 mL of ethyl acetate and washed with 100 mL of H2O. The organic layer was separated, dried over MgSO4, filtered and the organic solvent was evaporated to yield 20 g of the product.

Synthesis routes and methods II

Procedure details